3-(3-Methoxyphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(3-methoxyphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C14H11NO5/c1-20-13-4-2-3-9(8-13)10-5-11(14(16)17)7-12(6-10)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key: BSMWNGLXQOZCKE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H11NO5
• DSSTOX Substance ID: DTXSID50689162
• Molecular Weight: 273.24 g/mol
• CAS RN: 1261932-38-0

Description

3-(3-Methoxyphenyl)-5-nitrobenzoic acid, commonly referred to as MNPBA, is a chemical compound that is widely used in scientific research. It is a versatile compound with a range of applications in biochemical, physiological, and pharmaceutical research. MNPBA has been studied for its ability to catalyze reactions, as well as its effects on the body when administered in various forms.

Scientific Research Applications

MNPBA is a versatile compound that has a range of applications in scientific research. It has been studied for its ability to catalyze certain reactions, as well as its pharmacological effects when administered in various forms. It has been used to study the effects of various drugs on the body, as well as to investigate the mechanism of action of certain drugs. It has also been used in the synthesis of various compounds, such as proteins, peptides, and other organic molecules.

Mechanism of Action

MNPBA is known to act as a catalyst for certain reactions, such as the oxidation of alcohols. It is also known to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). The exact mechanism of action of MNPBA is not fully understood, but it is believed to involve the formation of a complex between the MNPBA molecule and the enzyme, which then inhibits the enzyme’s activity.
Biochemical and Physiological Effects
MNPBA has been studied for its potential effects on the body when administered in various forms. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties in animal models. It has also been shown to have anti-diabetic properties, as well as the ability to reduce cholesterol levels in the blood. It has also been studied for its potential to reduce pain and inflammation in humans.

Advantages and Limitations for Lab Experiments

MNPBA is a relatively simple compound to synthesize and use in laboratory experiments. It is also relatively inexpensive, making it an attractive option for researchers. However, it is important to note that MNPBA is a potent compound, and should be handled with care in the lab. It should also be used in accordance with safety protocols and guidelines.

Future Directions

There are a number of potential future directions for research involving MNPBA. These include further investigation into its potential as an anti-inflammatory, anti-oxidant, and anti-cancer agent. Additionally, further research could be done into its potential to reduce pain and inflammation in humans, as well as its potential to reduce cholesterol levels in the blood. Additionally, further research could be done into its potential to catalyze reactions, as well as its mechanism of action. Finally, further research could be done into its potential applications in the synthesis of proteins, peptides, and other organic molecules.

Synthesis Methods

MNPBA is a simple chemical to synthesize. It can be synthesized in two steps, starting with the reaction of 3-methoxyphenol and nitrobenzene in the presence of a strong acid such as sulfuric acid or hydrochloric acid. This reaction produces 3-nitrophenol, which is then reacted with sodium nitrite in the presence of a base such as sodium hydroxide. This produces MNPBA in the form of a white crystalline solid.